Cas no 214079-09-1 (Furo[3,4-f]benzothiazole-5,7-dione)

Furo[3,4-f]benzothiazole-5,7-dione structure
214079-09-1 structure
Product Name:Furo[3,4-f]benzothiazole-5,7-dione
CAS No:214079-09-1
MF:C9H3NO3S
MW:205.190020799637
CID:242805
PubChem ID:10655835
Update Time:2025-04-19

Furo[3,4-f]benzothiazole-5,7-dione Chemical and Physical Properties

Names and Identifiers

    • Furo[3,4-f]benzothiazole-5,7-dione
    • Furo[3,4-f]benzothiazole-5,7-dione (9CI)
    • furo[3,4-f][1,3]benzothiazole-5,7-dione
    • Furo[3,4-f]benzothiazole-5,7-dione(9ci)
    • 214079-09-1
    • DTXSID60443055
    • Inchi: 1S/C9H3NO3S/c11-8-4-1-6-7(14-3-10-6)2-5(4)9(12)13-8/h1-3H
    • InChI Key: HCHNRDRBNUHVSL-UHFFFAOYSA-N
    • SMILES: S1C=NC2C=C3C(=O)OC(C3=CC1=2)=O

Computed Properties

  • Exact Mass: 204.98339
  • Monoisotopic Mass: 204.98336413g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 84.5Ų

Experimental Properties

  • PSA: 56.26
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